Cas no 879074-40-5 (5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol)

• Product Name: 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol
• CAS No: 879074-40-5
• MF: C₈H₁₅N₃OS
• MW: 201.28920006752
• CID: 6153709
• PubChem ID: 6502075
• Update Time: 2025-08-04

5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• AKOS000803199
• 879074-40-5
• 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol
• 4-(2-methoxyethyl)-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• CS-0355996
• EN300-782215

• Inchi： 1S/C8H15N3OS/c1-6(2)7-9-10-8(13)11(7)4-5-12-3/h6H,4-5H2,1-3H3,(H,10,13)
• InChI Key： VVVQHTUYVUGBHD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)C)N1CCOC

Computed Properties

• Exact Mass: 201.09358328g/mol
• Monoisotopic Mass: 201.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69Ų

Additional information on 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol

5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol (CAS No. 879074-40-5): A Comprehensive Overview

5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol (CAS No. 879074-40-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol make it an intriguing candidate for various therapeutic applications.

The chemical structure of 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol consists of a 1,2,4-triazole ring with an isopropyl group at the 5-position and a 2-methoxyethyl substituent at the 4-position. The presence of the thiol group (-SH) at the 3-position adds to its reactivity and potential for forming disulfide bonds, which can be crucial in biological systems. The combination of these functional groups imparts unique chemical properties that contribute to its biological activity and potential therapeutic utility.

Recent studies have highlighted the potential of 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol in various areas of medicinal chemistry. One notable application is its use as an antioxidant. The thiol group is known for its ability to scavenge free radicals and protect cells from oxidative damage. This property makes 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol has shown potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation have significant therapeutic value. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

The anti-cancer potential of 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol has also been explored. Research has shown that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of key signaling proteins such as Akt and ERK, which are often overactive in cancer cells. These findings suggest that 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol could be a valuable lead compound for the development of novel anti-cancer drugs.

Beyond its direct biological activities, 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol has also been investigated for its use as a building block in organic synthesis. The presence of multiple functional groups makes it a versatile starting material for the synthesis of more complex molecules with diverse biological activities. This versatility is particularly valuable in drug discovery programs where the ability to rapidly generate and test new compounds is crucial.

In terms of safety and toxicity profiles, preliminary studies have indicated that 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile and potential side effects. Preclinical studies are ongoing to evaluate its pharmacokinetic properties and determine optimal dosing regimens for various applications.

The future prospects for 5-Isopropyl-4-(2-methoxyethyl)-4h-1,2,4-triazole-3-thiol are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity and reduce any potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to improve its scalability for large-scale production.

In conclusion, 5-isopropyl-4-(2-methoxyethyl)-H-1,2,-triazole-3-thiol (CAS No. 87907-907-), with its unique combination of functional groups and diverse biological activities, represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Continued investigation into its properties and applications will likely lead to new therapeutic advancements in the coming years.